(S)-2-Acetamido-3-(4-acetoxyphenyl)propanoic acid

• IUPAC Name: (2S)-2-acetamido-3-(4-acetyloxyphenyl)propanoic acid
• InChI: InChI=1S/C13H15NO5/c1-8(15)14-12(13(17)18)7-10-3-5-11(6-4-10)19-9(2)16/h3-6,12H,7H2,1-2H3,(H,14,15)(H,17,18)/t12-/m0/s1
• InChI Key: ZUAVWNTVXZCOEL-LBPRGKRZSA-N
• Canonical SMILES: CC(=O)NC(CC1=CC=C(C=C1)OC(=O)C)C(=O)O
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CC=C(C=C1)OC(=O)C)C(=O)O
• Molecular Formula: C13H15NO5
• DSSTOX Substance ID: DTXSID90938404
• Molecular Weight: 265.26 g/mol
• CAS RN: 17355-23-6

Description

“(S)-2-Acetamido-3-(4-acetoxyphenyl)propanoic acid” is a compound with the molecular formula C11H13NO4. It is also known by other names such as O-ACETYL-L-TYROSINE, O-acetyltyrosine, and H-Tyr (Ac)-OH. The molecular weight of this compound is 223.22 g/mol.

Molecular Structure Analysis

The molecular structure of “(S)-2-Acetamido-3-(4-acetoxyphenyl)propanoic acid” includes an acetoxy group, which is a functional group with the formula −OCOCH3 and the structure −O−C(=O)−CH3. As the -oxy suffix implies, it differs from the acetyl group (−C(=O)−CH3) by the presence of an additional oxygen atom.

Physical And Chemical Properties Analysis

The compound “(S)-2-Acetamido-3-(4-acetoxyphenyl)propanoic acid” has a molecular weight of 223.22 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5. The compound also has a rotatable bond count of 5. The exact mass and the monoisotopic mass of the compound are 223.08445790 g/mol. The topological polar surface area of the compound is 89.6 Ų.

Scientific Research Applications

• Scientific Field : Drug Design and Delivery
  • Application Summary : Boronic acids and their esters are considered for the design of new drugs and drug delivery devices. They are particularly suitable as boron-carriers for neutron capture therapy.
  • Methods of Application : The application of these compounds in drug design involves their incorporation into molecular structures that interact with biological targets. The stability of these compounds in water is a critical factor, as they are only marginally stable.
  • Results or Outcomes : The rate of hydrolysis of these compounds is dependent on the substituents in the aromatic ring and the pH. The reaction rate is considerably accelerated at physiological pH, which is an important consideration for pharmacological applications.

• Scientific Field : Medicinal Chemistry
  • Application Summary : Boronic acid compounds, including phenylboronic acids and their esters, have received increasing attention in the field of medicinal chemistry. They are potential pharmaceutical agents for the development of enzyme inhibitors, controlled drug delivery polymers, saccharide sensors, and boron neutron capture therapy (BNCT).
  • Methods of Application : BNCT is a non-invasive approach for the destruction of cancer cells, based on the selective accumulation of 10B-containing compounds into malignant cells. Subsequent irradiation with low-energy neutrons promotes 10B decay to 4He and 7Li atoms, which can both exert a localized cytotoxicity for the tumour cell.
  • Results or Outcomes : Boronophenylalanine, a boronic acid derivative of phenylalanine, is the best boron-carrier presently used in BNCT, but its selectivity and biocompatibility are not completely satisfactory. Many other phenylboronic acids could be potentially efficacious as boron-carriers but, unfortunately, they are very reactive with carbohydrates, with which they produce a series of 5- or 6-membered cyclic esters.

Future Directions

While specific future directions for “(S)-2-Acetamido-3-(4-acetoxyphenyl)propanoic acid” were not found in the search results, boronic acids and their esters, which are structurally similar, are highly considered compounds for the design of new drugs and drug delivery devices. Therefore, future research could potentially focus on the development of new drugs and drug delivery devices using this compound.